Cas no 94941-30-7 (N-[(9-Ethylcarbazol-3-yl)methylene]-2-methyl-1-indolinylamine)

• Product Name: N-[(9-Ethylcarbazol-3-yl)methylene]-2-methyl-1-indolinylamine
• CAS No: 94941-30-7
• MF: C₂₄H₂₃N₃
• MW: 353.459525346756
• MDL: MFCD06797100
• CID: 799053
• PubChem ID: 87569811
• Update Time: 2025-08-05

N-[(9-Ethylcarbazol-3-yl)methylene]-2-methyl-1-indolinylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-1-amine,N-[(9-ethyl-9H-carbazol-3-yl)methylene]-2,3-dihydro-2-methyl-
• N-[(9-Ethylcarbazol-3-yl)methylene]-2-methyl-1-indolinylamine
• 1-(9-ethylcarbazol-3-yl)-N-(2-methyl-2,3-dihydroindol-1-yl)methanimine
• N-[(9-EHTYLCARBAZOL-3-YL)-METHYLENE]-2-METHYL-1-INDOLINYLAMINE EP
• E0572
• 9-Ethyl-3-[[(2-methyl-1-indolinyl)imino]methyl]carbazole
• 1-(9-ETHYL-9H-CARBAZOL-3-YL)-N-(2-METHYL-2,3-DIHYDRO-1H-INDOL-1-YL)METHANIMINE
• N-[(9-Ethyl-9H-carbazol-3-yl)methylene]-2,3-dihydro-2-methyl-1H-indol-1-amine (ACI)
• MFCD06797100
• 94941-30-7
• N-((9-Ethyl-9H-carbazol-3-yl)methylene)-2-methylindolin-1-amine
• AKOS015838633
• SCHEMBL1469506
• (E)-1-(9-ethylcarbazol-3-yl)-N-(2-methyl-2,3-dihydroindol-1-yl)methanimine

• MDL： MFCD06797100
• Inchi： 1S/C24H23N3/c1-3-26-23-11-7-5-9-20(23)21-15-18(12-13-24(21)26)16-25-27-17(2)14-19-8-4-6-10-22(19)27/h4-13,15-17H,3,14H2,1-2H3
• InChI Key： TWPXERWDHZWUPC-UHFFFAOYSA-N
• SMILES： N(N1C(C)CC2C1=CC=CC=2)=CC1C=C2C3C(N(C2=CC=1)CC)=CC=CC=3

Computed Properties

• Exact Mass: 353.18900
• Monoisotopic Mass: 353.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 20.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.9

Experimental Properties

• Density: 1.175
• Boiling Point: 491.065°C at 760 mmHg
• Flash Point: 250.787°C
• Refractive Index: 1.66
• PSA: 20.53000
• LogP: 5.66450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on N-[(9-Ethylcarbazol-3-yl)methylene]-2-methyl-1-indolinylamine

N-[(9-Ethylcarbazol-3-yl)methylene]-2-methyl-1-indolinylamine: A Comprehensive Overview

N-[(9-Ethylcarbazol-3-yl)methylene]-2-methyl-1-indolinylamine (CAS No. 94941-30-7) is a complex organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, often referred to by its CAS number 94941-30-7, is characterized by its unique molecular structure, which combines elements of carbazole and indoline moieties. The compound's intricate architecture makes it a valuable candidate for various applications, including the development of advanced materials and potential therapeutic agents.

The molecular formula of N-[(9-Ethylcarbazol-3-yl)methylene]-2-methyl-1-indolinylamine is C₂₂H₁₈N₂, and its molecular weight is approximately 310.4 g/mol. The compound features a conjugated system with multiple aromatic rings, which contribute to its electronic and optical properties. The presence of the carbazole and indoline groups imparts unique chemical reactivity and stability, making it an attractive target for synthetic chemists and materials scientists.

Recent research has highlighted the potential of N-[(9-Ethylcarbazol-3-yl)methylene]-2-methyl-1-indolinylamine in the development of organic electronic materials. Studies have shown that this compound exhibits excellent charge transport properties, making it suitable for use in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The high electron mobility and stability of the compound under various environmental conditions have further enhanced its appeal in these applications.

In the pharmaceutical sector, N-[(9-Ethylcarbazol-3-yl)methylene]-2-methyl-1-indolinylamine has been investigated for its potential therapeutic effects. Preliminary studies have indicated that the compound may possess anti-inflammatory and antioxidant properties, which could be beneficial in treating various diseases. Additionally, the compound's ability to modulate specific biological pathways has led to its exploration as a potential lead molecule in drug discovery efforts.

The synthesis of N-[(9-Ethylcarbazol-3-yl)methylene]-2-methyl-1-indolinylamine typically involves multi-step processes, including the formation of the carbazole and indoline moieties followed by their coupling through a suitable linkage. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For instance, one common approach involves the use of palladium-catalyzed cross-coupling reactions to form the desired product efficiently.

The physical properties of N-[(9-Ethylcarbazol-3-yl)methylene]-2-methyl-1-indolinylamine are also noteworthy. It is generally a solid at room temperature with a melting point ranging from 150°C to 160°C. The compound is soluble in common organic solvents such as dichloromethane, chloroform, and dimethylformamide (DMF), but it is insoluble in water. These solubility characteristics make it amenable to various processing techniques used in material science and pharmaceutical applications.

In terms of safety and handling, while N-[(9-Ethylcarbazol-3-yl)methylene]-2-methyl-1-indolinylamine is not classified as a hazardous material, standard laboratory precautions should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, storage conditions should be controlled to prevent degradation or contamination.

The environmental impact of N-[(9-Ethylcarbazol-3-yl)methylene)-2-methylindolinaminemethanecarbazole has also been a subject of interest. Research efforts are ongoing to develop more sustainable synthesis methods that reduce waste generation and minimize environmental footprint. Green chemistry principles are being applied to optimize reaction conditions and improve the overall sustainability of the production process.

In conclusion, N-[(9-Ethylcarbazol-3-yl)methylene]-2-methyl-1-indolin-yamine (CAS No. 94941-30-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique molecular structure and versatile properties make it an exciting area of research for both academic and industrial applications. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing technology and healthcare solutions.